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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456 Get Quote

Introduction

Dichlofenthion is an organophosphate insecticide and nematicide previously utilized in

agricultural and horticultural settings to control a variety of soil-dwelling pests, including

nematodes and cutworms on ornamental plants, lawns, and turf.[1] As an organophosphate, its

primary mode of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for

nerve function in both insects and mammals.[1][2] The effectiveness of dichlofenthion must

be weighed against its potential environmental persistence, toxicity to non-target organisms,

and the potential for bioaccumulation.[2] This guide provides a technical overview of the

environmental impact assessment of dichlofenthion, summarizing its physicochemical

properties, environmental fate, ecotoxicity, and the experimental protocols used to evaluate its

effects.

Physicochemical Properties of Dichlofenthion
The environmental behavior of a pesticide is largely governed by its physical and chemical

properties. These properties influence its solubility in water, its tendency to volatilize into the

atmosphere, its persistence, and its mobility in soil.
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Property Value Reference

Chemical Formula C₁₀H₁₃Cl₂O₃PS [2]

Molar Mass 315.15 g/mol

Appearance Colorless to pale yellow liquid

Water Solubility 0.245 mg/L

Log Kow (Octanol-Water

Partition Coefficient)
5.14

Vapor Pressure 5.6 x 10⁻⁴ mm Hg

Henry's Law Constant 9.5 x 10⁻⁴ atm-cu m/mol

Environmental Fate and Persistence
The fate of dichlofenthion in the environment—where it goes and how long it lasts—is a

critical component of its impact assessment. This includes its persistence in various

environmental compartments, its mobility, and its potential to accumulate in living organisms.

Persistence and Degradation
Persistence, often expressed as a half-life, is the time it takes for half of the chemical to break

down. Dichlofenthion is susceptible to degradation through various processes, including

atmospheric photo-oxidation and hydrolysis under certain conditions. It is stable to hydrolysis

except under strongly alkaline conditions. In the atmosphere, vapor-phase dichlofenthion is

degraded by reaction with photochemically-produced hydroxyl radicals, with an estimated half-

life of about 4 hours. While some sources suggest a very short half-life of a few minutes in

water and soil, this is likely an oversimplification, as degradation rates are highly dependent on

environmental conditions such as temperature, pH, and microbial activity.
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Compartment Half-life
Degradation
Process

Reference

Atmosphere (vapor-

phase)
~4 hours (estimated)

Reaction with hydroxyl

radicals

Water & Soil

Conflicting reports;

generally

biodegrades, but rates

vary.

Hydrolysis (alkaline

conditions), Microbial

degradation

Mobility in Soil and Water
The mobility of a pesticide determines its potential to move from the application site and

contaminate groundwater or surface water. This is influenced by its sorption to soil particles

and its volatility.

Parameter Value Implication Reference

Soil Adsorption

Coefficient (Koc)
~15,000 (estimated)

Immobile in soil; high

sorption to organic

matter.

Henry's Law Constant
9.5 x 10⁻⁴ atm-cu

m/mol

Will volatilize from

water surfaces.

Bioconcentration
Bioconcentration is the accumulation of a chemical in an organism to a level higher than that in

the surrounding environment. This is a significant concern for chemicals that are lipophilic (fat-

soluble), as indicated by a high Log Kow.
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Parameter Value Implication Reference

Bioconcentration

Factor (BCF)
~4700 (estimated)

Suggests

bioconcentration in

aquatic organisms is

an important fate

process.

Ecotoxicity to Non-Target Organisms
A crucial part of the environmental impact assessment is determining the toxicity of

dichlofenthion to organisms that are not the intended target. It is recognized as being very

toxic to aquatic life with long-lasting effects.

Organism
Group

Species Endpoint Value Reference

Mammals Rat Oral LD50 270 mg/kg

Rabbit Dermal LD50 6,000 mg/kg

Rat
NOAEL (90-day

feeding)
0.75 mg/kg/day

Dog
NOAEL (90-day

feeding)
0.75 mg/kg/day

Aquatic

Invertebrates

Gammarus

fasciatus

(amphipod)

96-hr LC50 110 µg/L

Fish General High Toxicity
Highly toxic to

fish.

Birds Laying Hens

No mortality

observed in 55-

week feeding

trial

Up to 800 ppm

Bees General Not specified Toxic to bees.
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LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the test population. LC50: Lethal

Concentration, 50%. The concentration in water that is lethal to 50% of the test population over

a specified time. NOAEL: No Observed Adverse Effect Level. The highest tested dose at which

no adverse effects are observed.

Mandatory Visualizations
Mechanism of Action: Acetylcholinesterase Inhibition
Dichlofenthion, like other organophosphates, acts by inhibiting the enzyme

acetylcholinesterase (AChE). This inhibition leads to an accumulation of the neurotransmitter

acetylcholine in the synapse, causing continuous nerve stimulation, which ultimately results in

paralysis and death of the target pest.
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Mechanism of acetylcholinesterase (AChE) inhibition by dichlofenthion.

Conceptual Degradation Pathway
The degradation of dichlofenthion in the environment can proceed through several

mechanisms, primarily hydrolysis (cleavage by water) and oxidation. Hydrolysis, which is

accelerated under alkaline conditions, can break the ester bond, while oxidation can convert

the thiono form (P=S) to the more toxic oxon form (P=O). Microbial action further breaks down

the molecule.
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Conceptual environmental degradation pathways for dichlofenthion.
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Experimental Protocols
Standardized experimental protocols are essential for generating reliable and comparable data

for environmental impact assessments. The methodologies below are representative of those

used to evaluate the fate and toxicity of pesticides like dichlofenthion.

Toxicity Testing Protocols
Acute Oral Toxicity (LD50) in Rodents (e.g., OECD Guideline 423):

Test Animals: Healthy, young adult rodents (e.g., rats), fasted prior to dosing.

Dose Administration: The test substance is administered in a single dose by gavage.

Procedure: A stepwise procedure is used with a small number of animals per step. The

outcome of the previous step determines the dose for the next.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 is calculated based on the observed mortalities.

Aquatic Toxicity - Fish, Acute Toxicity Test (e.g., OECD Guideline 203):

Test Organisms: A recommended fish species (e.g., Rainbow trout, Zebra fish).

Exposure: Fish are exposed to the test substance added to water at a range of

concentrations for 96 hours.

Conditions: The test is conducted under controlled conditions of temperature, light, and

dissolved oxygen.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentrations

producing mortality are determined.

Endpoint: The LC50 (the concentration that kills 50% of the test fish) at 96 hours is

calculated.
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Environmental Fate Protocols
Soil Degradation (e.g., OECD Guideline 307):

Test System: Samples of fresh soil are treated with the ¹⁴C-labeled test substance.

Incubation: The treated soil is incubated in the dark under controlled temperature and

moisture conditions. Aerobic or anaerobic conditions can be established.

Sampling: At various intervals, soil samples are extracted and analyzed for the parent

compound and degradation products using techniques like HPLC and radio-detection.

Analysis: The rates of degradation and the half-life (DT50) of the parent substance are

calculated. The formation and decline of major metabolites are also determined.

Workflow for Environmental Impact Assessment
The process of conducting an environmental impact assessment for a pesticide involves

several logical steps, from initial data collection to risk characterization and management.

Phase 1: Hazard Identification

Review Physicochemical Properties Conduct Ecotoxicity Studies
(Acute & Chronic)

Calculate Risk Quotients
(PEC / PNEC)

Phase 2: Exposure Assessment

Conduct Environmental Fate Studies
(Degradation, Mobility, BCF)

Model Environmental Concentrations
(PEC in soil, water, air) Phase 3: Risk Characterization

Phase 4: Risk Management

Establish Regulatory Limits &
Application Restrictions
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General workflow for a pesticide environmental impact assessment (EIA).

Conclusion
The environmental impact assessment of dichlofenthion reveals a compound with high

toxicity to aquatic organisms and a significant potential for bioconcentration. Its fate in the

environment is characterized by immobility in soil due to strong adsorption and relatively rapid

degradation in the atmosphere. However, its persistence in soil and water can be variable,

posing potential risks depending on local environmental conditions. The primary mechanism of

toxicity, acetylcholinesterase inhibition, affects a broad range of organisms. Due to these

environmental and health concerns, the use of dichlofenthion has been discontinued or

heavily restricted in many regions. This technical guide underscores the importance of a

comprehensive assessment framework, utilizing standardized protocols to evaluate the

potential risks of pesticides before and during their use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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